Cas no 104685-81-6 (6-amino-1,3-dihydro-2H-Imidazo[4,5-b]pyridine-2-thione)

6-amino-1,3-dihydro-2H-Imidazo[4,5-b]pyridine-2-thione structure
104685-81-6 structure
Product Name:6-amino-1,3-dihydro-2H-Imidazo[4,5-b]pyridine-2-thione
CAS No:104685-81-6
MF:C6H6N4S
MW:166.203638553619
CID:1097420
PubChem ID:13768252
Update Time:2025-04-20

6-amino-1,3-dihydro-2H-Imidazo[4,5-b]pyridine-2-thione Chemical and Physical Properties

Names and Identifiers

    • 6-amino-1,3-dihydro-2H-Imidazo[4,5-b]pyridine-2-thione
    • 104685-81-6
    • DTXSID101210647
    • Inchi: 1S/C6H6N4S/c7-3-1-4-5(8-2-3)10-6(11)9-4/h1-2H,7H2,(H2,8,9,10,11)
    • InChI Key: QXNLHSUGPDCKTK-UHFFFAOYSA-N
    • SMILES: S=C1NC2=C(C=C(C=N2)N)N1

Computed Properties

  • Exact Mass: 166.03131738g/mol
  • Monoisotopic Mass: 166.03131738g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 95.1Ų
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